4-bromo-6-fluoro-1H-indole
Cat. No. B122611
M. Wt: 214.03 g/mol
InChI Key: DMOWKZSCECYXSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:3][c:4]1[c:5]2[cH:6][cH:7][nH:8][c:9]2[cH:10][c:11]([F:13])[cH:12]1.[CH2:29]([N+:30]([CH2:31][CH2:32][CH2:33][CH3:34])([CH2:35][CH2:36][CH2:37][CH3:38])[CH2:39][CH2:40][CH2:41][CH3:42])[CH2:43][CH2:44][CH3:45].[Cl:46][CH2:47][Cl:48].[Na+:2].[OH-:1].[S:24]([O-:25])([OH:26])(=[O:27])=[O:28].[c:14]1([S:20](=[O:21])(=[O:22])[Cl:23])[cH:15][cH:16][cH:17][cH:18][cH:19]1>>[Br:3][c:4]1[c:5]2[cH:6][cH:7][n:8]([S:20]([c:14]3[cH:15][cH:16][cH:17][cH:18][cH:19]3)(=[O:21])=[O:22])[c:9]2[cH:10][c:11]([F:13])[cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Fc1cc(Br)c2cc[nH]c2c1
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CCCC[N+](CCCC)(CCCC)CCCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)([O-])O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=S(=O)(Cl)c1ccccc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
O=S(=O)(c1ccccc1)n1ccc2c(Br)cc(F)cc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
